Cas no 1369098-74-7 (3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: 3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 1369098-74-7
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5941260
• PubChem ID: 82411800
• Update Time: 2025-06-11

3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol
• EN300-1850578
• 1369098-74-7

• Inchi： 1S/C7H12N2OS/c1-5-7(11-4-9-5)6(10)2-3-8/h4,6,10H,2-3,8H2,1H3
• InChI Key： BFCGUTZIHDBHCQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CCN)O

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol

3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: A Comprehensive Overview

The compound CAS No. 1369098-74-7, also known as 3-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-ol, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this molecule includes a thiazole ring substituted with a methyl group at position 4 and an amino alcohol group at position 5, making it a unique derivative with potential for further functionalization.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that 3-amino derivatives of thiazoles exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 1369098-74-7 could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of 3-amino derivatives typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. A study by Smith et al. (2022) reported an efficient method for synthesizing this compound using a combination of thiazole ring formation and subsequent amino alcohol functionalization. This approach not only enhances the yield but also ensures high purity, making it suitable for large-scale production.

In terms of chemical properties, CAS No. 1369098-74_7 exhibits good solubility in polar solvents such as water and ethanol, which is advantageous for its use in pharmaceutical formulations. Additionally, its amino group allows for further modification, enabling the creation of bioconjugates or prodrugs with enhanced bioavailability.

The application of this compound extends beyond pharmacology into materials science. Recent research in the field of polymer chemistry has explored the use of thiazole derivatives as building blocks for constructing stimuli-responsive polymers. For example, a study published in Nature Communications in 2023 demonstrated that incorporating thiazole-based monomers into polymer networks can significantly improve their mechanical properties under thermal or pH stimuli.

In conclusion, CAS No. 1369098_74_7, or 3-amino_1_(4_methyl_1_3_thiazol_5_yl)propan_1_ol, represents a promising compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in drug development and advanced materials research.